Cas no 137079-02-8 (4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole)

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole is a heterocyclic compound featuring a nitro-substituted pyrazole core linked to an epoxide (oxirane) functional group. This structure imparts reactivity suitable for further synthetic modifications, particularly in pharmaceutical and agrochemical applications. The nitro group enhances electrophilic properties, while the oxirane ring offers opportunities for ring-opening reactions, enabling crosslinking or polymerization. Its dual functionality makes it valuable as an intermediate in the synthesis of more complex molecules, including biologically active compounds. The compound’s stability under controlled conditions ensures consistent performance in multi-step organic transformations. Proper handling is required due to the potential reactivity of the epoxide moiety.

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole structure

137079-02-8 structure

Product Name:4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole

CAS No:137079-02-8

MF:C₆H₇N₃O₃

MW:169.138080835342

CID:2124363

Update Time:2025-06-08

4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
- VIZVMNQUUUAGAW-UHFFFAOYSA-N
- NE32652
- 4-Nitro-1-(oxiran-2-ylmethyl)-1H-pyrazole
- Inchi： 1S/C6H7N3O3/c10-9(11)5-1-7-8(2-5)3-6-4-12-6/h1-2,6H,3-4H2
- InChI Key： VIZVMNQUUUAGAW-UHFFFAOYSA-N
- SMILES： O1CC1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 193
Topological Polar Surface Area: 76.2

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